Cas no 1437485-88-5 (4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine)
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-d]pyrimidine core substituted with a chloro group at the 4-position and a cyclopropyl moiety at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyclopropyl ring contributes to steric and electronic modulation, influencing binding affinity in target molecules. Its rigid fused-ring system offers stability and selectivity, particularly in the development of kinase inhibitors and other biologically active compounds. The compound’s well-defined reactivity profile ensures consistent performance in cross-coupling and nucleophilic displacement reactions, supporting diverse synthetic applications.
1437485-88-5 structure
Product Name:4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine
CAS No:1437485-88-5
MF:C10H8ClN3
MW:205.6436
CID:4769934
Update Time:2025-10-16
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine
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- Inchi: 1S/C10H8ClN3/c11-9-7-3-4-12-5-8(7)13-10(14-9)6-1-2-6/h3-6H,1-2H2
- InChI Key: WVSYEIGCIUUSEW-UHFFFAOYSA-N
- SMILES: ClC1C2C([H])=C([H])N=C([H])C=2N=C(C2([H])C([H])([H])C2([H])[H])N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- XLogP3: 2
- Topological Polar Surface Area: 38.7
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504630-50mg |
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine |
1437485-88-5 | 97% | 50mg |
$131 | 2023-01-16 | |
| Chemenu | CM504630-100mg |
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine |
1437485-88-5 | 97% | 100mg |
$183 | 2023-01-16 | |
| Chemenu | CM504630-250mg |
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine |
1437485-88-5 | 97% | 250mg |
$274 | 2023-01-16 | |
| Chemenu | CM504630-1g |
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine |
1437485-88-5 | 97% | 1g |
$677 | 2023-01-16 |
4-Chloro-2-cyclopropylpyrido[3,4-d]pyrimidine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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